6-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine

• IUPAC Name: 6-[4-(2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]-7H-purine
• InChI: InChI=1S/C14H16N8S/c1-23-14-15-3-2-10(20-14)21-4-6-22(7-5-21)13-11-12(17-8-16-11)18-9-19-13/h2-3,8-9H,4-7H2,1H3,(H,16,17,18,19)
• InChI Key: PEMWRLBAEXFZMC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)N2CCN(CC2)C3=NC=NC4=C3NC=N4
• Molecular Formula: C14H16N8S
• Molecular Weight: 328.40 g/mol

Description

The compound “6-{4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}-9H-purine” is a piperazine-based derivative. It is a metabolite of buspirone. This compound has been used to synthesize derivatives that showed significant antiproliferative activity against human cancer cell lines.

Synthesis Analysis

The synthesis of this compound involves the cycloaddition of 2-[2-(methylsulfanyl)pyrimidin-4-yl]-3-oxopropane-nitrile with (tetrahydrofuran-3-yl)hydrazine dihydrochloride and subsequent N-methylation of 4-[2-(methylsulfanyl)-pyrimidin-4-yl]-1-(tetrahydrofuran-2-yl)-1H-pyrazol-5-amine with methyl iodide.

Molecular Structure Analysis

The molecular structure of this compound features intramolecular N—H N hydrogen bonds. The geometry of the molecules is similar to that observed in the structure of a single enantiomer of the title compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a refractive index of n20/D 1.587 (lit.), a boiling point of 277 °C (lit.), and a density of 1.158 g/mL at 25 °C (lit.).

Scientific Research Applications

6-[4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl]-9H-purine has been studied for its potential applications in scientific research. It has been studied for its potential to modulate the activity of enzymes involved in the metabolism of purine nucleotides and for its potential to affect the activity of other proteins. Additionally, it has been studied for its potential to modulate the expression of certain genes involved in metabolic processes, as well as its potential to modulate the activity of certain proteins involved in signal transduction pathways.

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anti-tubercular activity against mycobacterium tuberculosis h37ra .

Mode of Action

It’s worth noting that similar compounds have shown significant activity against mycobacterium tuberculosis h37ra . The molecular interactions of these compounds in docking studies reveal their suitability for further development .

Biochemical Pathways

Similar compounds have been shown to induce apoptosis in cancer cells , suggesting potential effects on pathways related to cell survival and death.

Pharmacokinetics

The cytotoxicity of similar compounds has been evaluated on hek-293 (human embryonic kidney) cells, indicating that these compounds are non-toxic to human cells .

Result of Action

Similar compounds have been shown to induce apoptosis in cancer cells , suggesting that this compound may have similar effects.

Action Environment

The synthesis and evaluation of similar compounds for their anti-tubercular activity suggest that these compounds can be effective in a biological environment .

Advantages and Limitations for Lab Experiments

The advantages of using 6-[4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl]-9H-purine in laboratory experiments include its relatively low cost and easy synthesis. Additionally, the compound has the potential to modulate the activity of enzymes and proteins involved in metabolic and signal transduction pathways, making it useful for studying the effects of these pathways.
The limitations of using 6-[4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl]-9H-purine in laboratory experiments include its potential toxicity and the lack of detailed information regarding its biochemical and physiological effects. Additionally, the compound has not been extensively studied, so its full potential applications are still unknown.

Future Directions

The potential future directions for 6-[4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl]-9H-purine include further research into its mechanism of action, biochemical and physiological effects, and potential applications in scientific research. Additionally, further research into the compound’s potential toxicity and its potential to modulate the activity of enzymes and proteins involved in metabolic and signal transduction pathways could be beneficial. Additionally, further research into the compound’s potential applications in the medical field could be beneficial. Finally, further research into the compound’s potential use as a therapeutic agent could be beneficial.

Synthesis Methods

The synthesis of 6-[4-[2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl]-9H-purine is achieved through a three-step process. The first step involves the reaction of 2-(methylsulfanyl)pyrimidine with 2-chloropiperazine to form a piperazin-1-yl derivative. The second step is the reaction of the piperazin-1-yl derivative with 6-chloropurine to form the desired product. The third and final step is the deprotection of the methylsulfanyl group to form the desired compound.

Safety and Hazards

The safety information for this compound includes hazard statements H315 - H319 - H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The compound is classified as Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3, indicating that it is an irritant for eyes and skin and may cause respiratory irritation.